Cas no 208655-84-9 (2’,3’-Di-O-acetyl-U-5’-CEP)

• Product Name: 2’,3’-Di-O-acetyl-U-5’-CEP
• CAS No: 208655-84-9
• MF: C₂₂H₃₃N₄O₉P
• MW: 528.49258685112
• CID: 5721081
• Update Time: 2025-05-23

2’,3’-Di-O-acetyl-U-5’-CEP Chemical and Physical Properties

Names and Identifiers

• 2’,3’-Di-O-acetyl-U-5’-CEP
• Uridine, 2',3'-diacetate 5'-[2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite]

• Inchi： 1S/C22H33N4O9P/c1-13(2)26(14(3)4)36(31-11-7-9-23)32-12-17-19(33-15(5)27)20(34-16(6)28)21(35-17)25-10-8-18(29)24-22(25)30/h8,10,13-14,17,19-21H,7,11-12H2,1-6H3,(H,24,29,30)/t17-,19-,20-,21-,36?/m1/s1
• InChI Key： QUNYGIBAHMVXKK-UZKKNRNZSA-N
• SMILES： C(OP(N(C(C)C)C(C)C)OCCC#N)[C@H]1O[C@@H](N2C=CC(=O)NC2=O)[C@H](OC(=O)C)[C@@H]1OC(=O)C

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available
• pka: 9.39±0.10(Predicted)

2’,3’-Di-O-acetyl-U-5’-CEP Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2’,3’-Di-O-acetyl-U-5’-CEP

Exploring the Properties and Applications of 2',3'-Di-O-acetyl-U-5'-CEP (CAS No 208655-84-9)

The compound 2',3'-Di-O-acetyl-U-5'-CEP, identified by the CAS registry number CAS No 208655-84-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound, often abbreviated as U-5'-CEP, has garnered attention due to its unique structural properties and potential applications in drug development.

Structural Insights: The molecular structure of 2',3'-Di-O-acetyl-U-5'-CEP is characterized by a uracil ring system with specific acetylation patterns at the 2' and 3' positions. This acetylation not only enhances the compound's stability but also plays a crucial role in its bioavailability and pharmacokinetics. Recent studies have highlighted the importance of such modifications in improving drug efficacy and reducing side effects.

Synthesis and Characterization: The synthesis of CAS No 208655-84-9 involves a multi-step process that includes nucleoside modification and acetylation. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to characterize this compound, ensuring its purity and structural integrity. These methodologies are essential for maintaining the quality of compounds used in preclinical studies.

Bioactivity and Pharmacology: One of the most promising aspects of U-5'-CEP is its demonstrated bioactivity in various cellular models. Studies have shown that this compound exhibits selective inhibition against certain enzymes, making it a potential candidate for therapeutic interventions. Recent research has focused on its role in antiviral therapy, particularly in targeting RNA-dependent RNA polymerase, a key enzyme in viral replication.

Recent Advances: In line with current trends in medicinal chemistry, there has been a surge in research aimed at optimizing the properties of CAS No 208655-84-9. Scientists are exploring methods to enhance its solubility and permeability, which are critical factors for effective drug delivery. Additionally, efforts are underway to investigate its mechanism of action at the molecular level, which could provide deeper insights into its therapeutic potential.

Future Prospects: The future of U-5'-CEP looks promising as researchers continue to unlock its full potential. Collaborative efforts between academia and industry are expected to accelerate its transition from the laboratory to clinical trials. With ongoing advancements in chemical synthesis and pharmacological testing, this compound holds the promise of becoming a valuable tool in modern medicine.